Cas no 2680819-36-5 (benzyl N-(5-formyl-1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)carbamate)

• Product Name: benzyl N-(5-formyl-1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)carbamate
• CAS No: 2680819-36-5
• MF: C₁₅H₁₅N₃O₅
• MW: 317.296703577042
• CID: 6399781
• PubChem ID: 165932450
• Update Time: 2025-08-05

benzyl N-(5-formyl-1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680819-36-5
• benzyl N-(5-formyl-1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)carbamate
• EN300-28293345

• Inchi： 1S/C15H15N3O5/c1-17-12(11(8-19)13(20)18(2)15(17)22)16-14(21)23-9-10-6-4-3-5-7-10/h3-8H,9H2,1-2H3,(H,16,21)
• InChI Key： YBMGAAVDFPNXGK-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NC1=C(C=O)C(N(C)C(N1C)=O)=O)=O

Computed Properties

• Exact Mass: 317.10117059g/mol
• Monoisotopic Mass: 317.10117059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 96Ų

Additional information on benzyl N-(5-formyl-1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)carbamate

Research Briefing on Benzyl N-(5-formyl-1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)carbamate (CAS: 2680819-36-5)

This research briefing provides an in-depth analysis of the latest advancements and studies related to the compound benzyl N-(5-formyl-1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)carbamate (CAS: 2680819-36-5). This compound has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. The briefing synthesizes recent findings from academic literature, patents, and industry reports to present a comprehensive overview of its properties, synthesis, and therapeutic potential.

The compound, with its unique structural features, has been investigated for its role as a key intermediate in the synthesis of bioactive molecules. Recent studies highlight its utility in the development of novel inhibitors targeting specific enzymes involved in inflammatory and oncogenic pathways. The presence of the formyl and carbamate functional groups in its structure allows for versatile chemical modifications, making it a valuable scaffold for medicinal chemistry applications.

One of the most notable findings in recent literature is the use of benzyl N-(5-formyl-1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)carbamate in the synthesis of pyrimidine-based analogs with enhanced pharmacokinetic properties. Researchers have demonstrated that derivatives of this compound exhibit improved solubility and bioavailability, addressing some of the challenges associated with drug delivery. Furthermore, in vitro and in vivo studies have shown promising results in terms of efficacy and safety profiles, paving the way for further preclinical evaluations.

In addition to its therapeutic potential, recent advancements in synthetic methodologies have streamlined the production of this compound. Novel catalytic approaches and green chemistry techniques have been employed to optimize its synthesis, reducing the environmental impact and improving yield. These developments are crucial for scaling up production to meet the demands of pharmaceutical research and development.

Despite the progress, challenges remain in fully elucidating the mechanistic pathways through which this compound and its derivatives exert their biological effects. Ongoing research aims to uncover the detailed interactions at the molecular level, which will be instrumental in designing more potent and selective drug candidates. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, benzyl N-(5-formyl-1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)carbamate (CAS: 2680819-36-5) represents a promising candidate in the realm of chemical biology and drug discovery. Its structural versatility, coupled with recent synthetic and pharmacological advancements, underscores its potential as a cornerstone for developing next-generation therapeutics. Future research will likely focus on expanding its applications and addressing the remaining scientific and technical hurdles.